3-chloro-N-{5-methyl-1-[2-(4-morpholinyl)-2-oxoethyl]-1H-pyrazol-3-yl}-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: 3-chloro-N-[5-methyl-1-(2-morpholin-4-yl-2-oxoethyl)pyrazol-3-yl]-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C24H21ClF3N7O3/c1-14-11-18(31-34(14)13-19(36)33-7-9-38-10-8-33)30-23(37)21-20(25)22-29-16(15-5-3-2-4-6-15)12-17(24(26,27)28)35(22)32-21/h2-6,11-12H,7-10,13H2,1H3,(H,30,31,37)
• InChI Key: BBNJIGLCUHFHKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(=O)N2CCOCC2)NC(=O)C3=NN4C(=CC(=NC4=C3Cl)C5=CC=CC=C5)C(F)(F)F
• Molecular Formula: C24H21ClF3N7O3
• Molecular Weight: 547.9 g/mol

Description

The compound “3-chloro-N-{5-methyl-1-[2-(4-morpholinyl)-2-oxoethyl]-1H-pyrazol-3-yl}-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide” belongs to the family of N-heterocyclic compounds known as Pyrazolo[1,5-a]pyrimidines. These compounds have a high impact in medicinal chemistry and have attracted a great deal of attention due to their significant photophysical properties.

Synthesis Analysis

The synthesis of Pyrazolo[1,5-a]pyrimidines has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. A copper-catalyzed approach has been developed for synthesizing a wide range of triazole-linked glycohybrids derived from pyrazolo[1,5-a]pyrimidines. This strategy afforded a series of glycohybrids up to 98% yield with diverse stereochemistry.

Molecular Structure Analysis

The Pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The synthetic transformations involving this motif still represent a research priority regarding the process efficiency, environmental impact, and the study of its multiple applications. These reports should address protocols that aim to minimize synthesis pathways, employ cheap reagents and develop processes that prevent or reduce waste production.

Physical And Chemical Properties Analysis

The biological activities of fluorine-containing compounds are considered to be derived from the unique physicochemical properties of fluorine. Fluorine, sterically, is the next smallest atom after hydrogen but the atom with the largest electronegativity.

Mechanism of Action

The biological activities of Pyrazolo[1,5-a]pyrimidines are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety. In-vitro assays against MCF-7, MDA-MB231, and MDA-MB453 cell lines reveal intriguing findings.

Future Directions

The development of fluorinated organic chemicals is becoming an increasingly important research topic. In the crop protection industry, more than 50% of the pesticides launched in the last two decades have been fluorinated. It is expected that many novel applications of Pyrazolo[1,5-a]pyrimidines will be discovered in the future.